Evatanepag
Evatanepag
Evatanepag, also known as CP-533536, is an EP2 receptor selective prostaglandin E2 (PGE2) agonist that induces local bone formation. CP-533536 demonstrated the ability to heal fractures when administered locally as a single dose in rat models of fracture healing.
Brand Name:
Vulcanchem
CAS No.:
223488-57-1
VCID:
VC0527646
InChI:
InChI=1S/C25H28N2O5S/c1-25(2,3)21-11-9-19(10-12-21)16-27(33(30,31)23-8-5-13-26-15-23)17-20-6-4-7-22(14-20)32-18-24(28)29/h4-15H,16-18H2,1-3H3,(H,28,29)
SMILES:
CC(C)(C)C1=CC=C(C=C1)CN(CC2=CC(=CC=C2)OCC(=O)O)S(=O)(=O)C3=CN=CC=C3
Molecular Formula:
C25H28N2O5S
Molecular Weight:
468.6 g/mol
Evatanepag
CAS No.: 223488-57-1
Inhibitors
VCID: VC0527646
Molecular Formula: C25H28N2O5S
Molecular Weight: 468.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 223488-57-1 |
|---|---|
| Product Name | Evatanepag |
| Molecular Formula | C25H28N2O5S |
| Molecular Weight | 468.6 g/mol |
| IUPAC Name | 2-[3-[[(4-tert-butylphenyl)methyl-pyridin-3-ylsulfonylamino]methyl]phenoxy]acetic acid |
| Standard InChI | InChI=1S/C25H28N2O5S/c1-25(2,3)21-11-9-19(10-12-21)16-27(33(30,31)23-8-5-13-26-15-23)17-20-6-4-7-22(14-20)32-18-24(28)29/h4-15H,16-18H2,1-3H3,(H,28,29) |
| Standard InChIKey | WOHRHWDYFNWPNG-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)CN(CC2=CC(=CC=C2)OCC(=O)O)S(=O)(=O)C3=CN=CC=C3 |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)CN(CC2=CC(=CC=C2)OCC(=O)O)S(=O)(=O)C3=CN=CC=C3 |
| Appearance | Solid powder |
| Description | Evatanepag, also known as CP-533536, is an EP2 receptor selective prostaglandin E2 (PGE2) agonist that induces local bone formation. CP-533536 demonstrated the ability to heal fractures when administered locally as a single dose in rat models of fracture healing. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | (3-((4-tert-butylbenzyl)-(pyridine-3-sulfonylamino)methyl)phenoxy)acetic acid CP-533,536 CP533536 |
| Reference | 1: Cameron KO, Lefker BA, Ke HZ, Li M, Zawistoski MP, Tjoa CM, Wright AS, DeNinno SL, Paralkar VM, Owen TA, Yu L, Thompson DD. Discovery of CP-533536: an EP2 receptor selective prostaglandin E2 (PGE2) agonist that induces local bone formation. Bioorg Med Chem Lett. 2009 Apr 1;19(7):2075-8. doi: 10.1016/j.bmcl.2009.01.059. Epub 2009 Jan 23. PubMed PMID: 19250823. |
| PubChem Compound | 9890801 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume